Methylcyclodecane

• CAS RN: 13151-43-4
• Molecular Formula: C11H22
• Molecular Weight: 154.29 g/mol
• IUPAC Name: methylcyclodecane
• InChI: InChI=1S/C11H22/c1-11-9-7-5-3-2-4-6-8-10-11/h11H,2-10H2,1H3
• InChI Key: WFWNFBYXZQJMFM-UHFFFAOYSA-N
• SMILES: CC1CCCCCCCCC1
• synonyms: CYCLODECANE,METHYL-

Description

Methylcyclodecane is a cyclic hydrocarbon compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. This compound is synthesized through a complex process that involves various chemical reactions, and its unique structure makes it an ideal candidate for studying the biochemical and physiological effects of different compounds. In

Mechanism Of Action

The mechanism of action of methylcyclodecane is not fully understood. However, it is believed that this compound interacts with different biological systems in the body, including the nervous system, immune system, and endocrine system. Methylcyclodecane may also have an impact on the metabolism of different compounds in the body.

Biochemical And Physiological Effects

Methylcyclodecane has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to have an impact on the immune system, the nervous system, and the endocrine system. Methylcyclodecane may also have an impact on the metabolism of different compounds in the body.

Advantages And Limitations For Lab Experiments

One of the primary advantages of using methylcyclodecane in lab experiments is its unique structure. This compound can easily interact with different biological systems in the body, making it an ideal candidate for studying the effects of different compounds on the body. However, one of the limitations of using methylcyclodecane in lab experiments is its complex synthesis process. This can make it difficult and expensive to produce large quantities of this compound for use in lab experiments.

Future Directions

There are many future directions for the study of methylcyclodecane. One area of research that has gained significant attention in recent years is the study of the impact of different compounds on the microbiome. Methylcyclodecane could be used to study the impact of different compounds on the microbiome and how this impacts overall health. Additionally, methylcyclodecane could be used to study the impact of different compounds on the nervous system and how this impacts cognitive function. Overall, there are many potential applications for methylcyclodecane in the field of scientific research, and further research is needed to fully understand its potential.

Synthesis Methods

Methylcyclodecane is synthesized through a complex process that involves various chemical reactions. The first step in the synthesis process involves the reaction of 1,5-cyclooctadiene with dimethylsulfonium methylide. This reaction results in the formation of 1,5-cyclooctadiene methylenesulfonium methylide, which is then reacted with 1,5-cyclooctadiene to form a bicyclic intermediate. This intermediate is then reacted with sodium borohydride to form methylcyclodecane.

Scientific Research Applications

Methylcyclodecane has a wide range of applications in the field of scientific research. One of the primary applications of this compound is in the study of the biochemical and physiological effects of different compounds. Methylcyclodecane's unique structure makes it an ideal candidate for studying the effects of different compounds on the body, as it can easily interact with different biological systems.